Cas no 1443351-06-1 (3-(oxolan-2-ylmethoxymethyl)benzenethiol)

• Product Name: 3-(oxolan-2-ylmethoxymethyl)benzenethiol
• CAS No: 1443351-06-1
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• MDL: MFCD19443070
• CID: 5160676
• Update Time: 2026-03-04

3-(oxolan-2-ylmethoxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-ylmethoxymethyl)benzenethiol

• MDL： MFCD19443070
• Inchi： 1S/C12H16O2S/c15-12-5-1-3-10(7-12)8-13-9-11-4-2-6-14-11/h1,3,5,7,11,15H,2,4,6,8-9H2
• InChI Key： FCNRYGHSGONMSJ-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(COCC2CCCO2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 3-(oxolan-2-ylmethoxymethyl)benzenethiol

Comprehensive Overview of 3-(oxolan-2-ylmethoxymethyl)benzenethiol (CAS No. 1443351-06-1): Properties, Applications, and Industry Insights

3-(oxolan-2-ylmethoxymethyl)benzenethiol (CAS No. 1443351-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This sulfur-containing aromatic derivative features a unique oxolane (tetrahydrofuran) moiety, which enhances its reactivity and solubility in various solvents. The compound’s thiol (-SH) functional group makes it particularly valuable for conjugation reactions, polymer modifications, and as a building block in medicinal chemistry.

Recent studies highlight the growing demand for heterocyclic thiols like 3-(oxolan-2-ylmethoxymethyl)benzenethiol in drug discovery, especially for designing targeted therapies and bioconjugates. Its structural versatility allows it to act as a linker molecule in antibody-drug conjugates (ADCs), a hot topic in oncology research. Researchers are also exploring its potential in green chemistry applications, aligning with the global push for sustainable synthesis methods.

From a technical perspective, the compound’s CAS No. 1443351-06-1 ensures precise identification in regulatory and safety documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, which is critical for high-value intermediates in API (Active Pharmaceutical Ingredient) production. The oxolan-2-ylmethoxymethyl side chain further distinguishes it from conventional benzenethiol derivatives, offering improved stability under physiological conditions.

Industry trends reveal increasing searches for “thiol-based click chemistry” and “functionalized heterocycles”, reflecting the compound’s relevance in bioconjugation and nanotechnology. Its compatibility with Michael addition and thiol-ene reactions makes it a preferred choice for surface modifications in biomaterials and drug delivery systems. Furthermore, its low toxicity profile (as per preliminary studies) positions it favorably for biomedical applications.

In material science, 3-(oxolan-2-ylmethoxymethyl)benzenethiol is investigated for its role in self-assembled monolayers (SAMs) and conductive polymers. The compound’s ability to form gold-thiolate bonds is leveraged in nanoelectronics and sensor development, addressing the rising demand for wearable health monitors and environmental sensors. These applications align with the broader interest in IoT-enabled devices and smart materials.

To optimize its commercial potential, manufacturers focus on scalable synthesis routes, often employing catalytic methods to reduce waste. The compound’s patent landscape suggests active innovation, particularly in photodynamic therapy and controlled-release formulations. As regulatory agencies emphasize QbD (Quality by Design) principles, rigorous analytical validation of 1443351-06-1 becomes paramount for compliance.

In conclusion, 3-(oxolan-2-ylmethoxymethyl)benzenethiol exemplifies the intersection of cutting-edge chemistry and applied research. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in modern scientific endeavors. As industries prioritize precision medicine and eco-friendly processes, this compound is poised to play a pivotal role in shaping future innovations.